Cas no 88757-11-3 (Acetonitrile, [(2-methyl-8-quinolinyl)oxy]-)

• Product name: Acetonitrile, [(2-methyl-8-quinolinyl)oxy]-
• CAS No: 88757-11-3
• MF: C₁₂H₁₀N₂O
• MW: 198.2206
• CID: 622220
• PubChem ID: 23004816

Acetonitrile, [(2-methyl-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2-methyl-8-quinolinyl)oxy]-
• 2-(2-methylquinolin-8-yl)oxyacetonitrile
• DTXSID00629578
• 2-((2-Methylquinolin-8-yl)oxy)acetonitrile
• [(2-Methylquinolin-8-yl)oxy]acetonitrile
• 88757-11-3
• AKOS004117530
• SCHEMBL9871791

• Inchi： InChI=1S/C12H10N2O/c1-9-5-6-10-3-2-4-11(12(10)14-9)15-8-7-13/h2-6H,8H2,1H3
• InChI Key： YETBHGZOUUDSPW-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=CC=C2OCC#N)C=C1

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9Ų
• XLogP3: 2.4